
CAS number 5551-12-2 physicochemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-2-nitrobenzaldehyde

Cat. No.: B1297750 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Bromo-2-
nitrobenzaldehyde (CAS Number: 5551-12-2)

This technical guide provides a comprehensive overview of the physicochemical properties of

4-Bromo-2-nitrobenzaldehyde (CAS No. 5551-12-2). The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document presents quantitative data in a structured format, details relevant

experimental methodologies, and includes visualizations of experimental workflows and

synthetic pathways.

Physicochemical Properties
4-Bromo-2-nitrobenzaldehyde is a substituted aromatic aldehyde with the chemical formula

C₇H₄BrNO₃.[1] The presence of a bromine atom, a nitro group, and an aldehyde functional

group on the benzene ring confers specific chemical reactivity and physical characteristics to

the molecule. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Summary of Physicochemical Properties of 4-Bromo-2-nitrobenzaldehyde
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Property Value Reference(s)

Molecular Formula C₇H₄BrNO₃ [1]

Molecular Weight 230.02 g/mol [2]

Physical Form Solid, powder to crystal [2]

Color
Light orange to Yellow to

Green

Melting Point 95-100 °C [2]

Boiling Point (Predicted) 334.4 ± 32.0 °C at 760 mmHg

Density (Predicted) 1.781 ± 0.06 g/cm³

Solubility Soluble in Methanol

Storage Temperature 2-8°C, stored under nitrogen

Experimental Protocols
Detailed experimental protocols for determining the key physicochemical properties of 4-
Bromo-2-nitrobenzaldehyde are outlined below. These are generalized methods applicable to

solid organic compounds.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered 4-Bromo-2-nitrobenzaldehyde is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a melting point apparatus,

which can be an oil bath or a metal block heater.
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Heating: The apparatus is heated slowly, at a rate of 1-2 °C per minute, as the temperature

approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has melted is

recorded as the end of the melting range.

Purity Indication: A sharp melting range (typically 0.5-2 °C) is indicative of a pure compound.

A broad melting range suggests the presence of impurities.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor. As 4-Bromo-2-nitrobenzaldehyde
is a solid at room temperature, its boiling point is typically determined under reduced pressure

to prevent decomposition at high temperatures. The provided boiling point is a predicted value.

A general method for determining the boiling point of a high-boiling liquid is described below.

Methodology: Distillation Method

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a receiving flask. A small quantity of the substance is placed

in the distillation flask along with boiling chips.

Heating: The flask is heated gently. The liquid will begin to boil, and the vapor will rise and

enter the condenser.

Temperature Reading: The thermometer should be positioned so that the top of the bulb is

level with the side arm of the distillation flask leading to the condenser. The temperature will

rise and stabilize at the boiling point of the liquid. This stable temperature is recorded as the

boiling point.

Pressure Correction: The atmospheric pressure should be recorded, as the boiling point is

dependent on pressure.

Determination of Solubility
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Solubility Test

Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, methanol,

acetone, dichloromethane, hexane) are selected.

Procedure: A small, measured amount of 4-Bromo-2-nitrobenzaldehyde (e.g., 10 mg) is

placed in a test tube. A small volume of the chosen solvent (e.g., 1 mL) is added.

Observation: The mixture is agitated, and the solubility is observed at room temperature. If

the solid dissolves completely, it is considered soluble. If it does not dissolve, the mixture can

be gently heated to observe any change in solubility.

Classification: The compound's solubility in different solvents provides information about its

polarity.

Visualizations
Experimental Workflow for Physicochemical Property
Determination
The following diagram illustrates a general workflow for the experimental determination of the

physicochemical properties of a solid organic compound like 4-Bromo-2-nitrobenzaldehyde.
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Experimental Workflow for Physicochemical Property Determination
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Caption: Workflow for determining physicochemical properties.

Synthesis Pathway of 4-Bromo-2-nitrobenzaldehyde
The following diagram illustrates a reported synthesis pathway for 4-Bromo-2-
nitrobenzaldehyde starting from 4-bromo-1-methyl-2-nitrobenzene.[3]

Synthesis Pathway of 4-Bromo-2-nitrobenzaldehyde

4-Bromo-1-methyl-2-nitrobenzene Diacetate IntermediateCrO₃, Ac₂O, H₂SO₄ 4-Bromo-2-nitrobenzaldehydeHCl, H₂O, EtOH, Reflux
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Caption: Synthesis of 4-Bromo-2-nitrobenzaldehyde.

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information directly linking 4-Bromo-2-
nitrobenzaldehyde to specific biological signaling pathways or mechanisms of action.

Research on similar compounds, such as other substituted benzaldehydes, has shown

activities like tyrosinase inhibition.[4] However, these findings cannot be directly extrapolated to

4-Bromo-2-nitrobenzaldehyde without specific experimental evidence. This compound is

primarily utilized as a chemical intermediate in the synthesis of more complex molecules, which

may then be investigated for biological activity.[5] Further research is required to elucidate any

direct biological effects and involved signaling pathways of 4-Bromo-2-nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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